Cas no 1235104-63-8 ((7,8-Dimethyl-quinolin-4-yloxy)-acetic acid)

• Product Name: (7,8-Dimethyl-quinolin-4-yloxy)-acetic acid
• CAS No: 1235104-63-8
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5972080
• PubChem ID: 53269634
• Update Time: 2025-05-20

(7,8-Dimethyl-quinolin-4-yloxy)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (7,8-Dimethyl-quinolin-4-yloxy)-acetic acid
• Acetic acid, 2-[(7,8-dimethyl-4-quinolinyl)oxy]-
• 2-((7,8-Dimethylquinolin-4-yl)oxy)aceticacid
• SB70828
• 1235104-63-8
• 2-((7,8-Dimethylquinolin-4-yl)oxy)acetic acid

• Inchi： 1S/C13H13NO3/c1-8-3-4-10-11(17-7-12(15)16)5-6-14-13(10)9(8)2/h3-6H,7H2,1-2H3,(H,15,16)
• InChI Key： HXMYNFBWBOEAOY-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1C2C(N=CC=1)=C(C)C(C)=CC=2

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• Boiling Point: 400.0±37.0 °C(Predicted)
• pka: 2.53±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on (7,8-Dimethyl-quinolin-4-yloxy)-acetic acid

Comprehensive Overview of (7,8-Dimethyl-quinolin-4-yloxy)-acetic acid (CAS No. 1235104-63-8)

(7,8-Dimethyl-quinolin-4-yloxy)-acetic acid (CAS No. 1235104-63-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This quinoline derivative is characterized by its unique molecular structure, which combines a dimethyl-quinoline core with an acetic acid functional group. Researchers and industry professionals are increasingly exploring its potential applications due to its versatile chemical properties and compatibility with various synthetic pathways.

The compound’s CAS number 1235104-63-8 serves as a critical identifier in chemical databases, ensuring precise tracking in research and commercial applications. Its systematic name, (7,8-Dimethyl-quinolin-4-yloxy)-acetic acid, highlights the presence of two methyl groups at the 7 and 8 positions of the quinoline ring, which significantly influences its reactivity and solubility. This structural feature makes it a valuable intermediate in the synthesis of more complex molecules, particularly in pharmaceutical development.

One of the most compelling aspects of (7,8-Dimethyl-quinolin-4-yloxy)-acetic acid is its role in drug discovery. Recent studies have investigated its potential as a building block for novel therapeutics, particularly in targeting enzyme inhibition and receptor modulation. The quinoline scaffold is well-known for its bioactivity, and the addition of the acetic acid moiety enhances its ability to interact with biological targets. This has led to a surge in interest from biotech and pharmaceutical companies looking to leverage its properties for next-generation treatments.

Beyond pharmaceuticals, (7,8-Dimethyl-quinolin-4-yloxy)-acetic acid has found applications in material science. Its ability to form stable complexes with metals makes it a candidate for developing advanced materials, such as catalysts and luminescent compounds. Researchers are also exploring its use in organic electronics, where its electron-donating and accepting capabilities could improve the performance of devices like OLEDs and solar cells.

The market for quinoline derivatives like (7,8-Dimethyl-quinolin-4-yloxy)-acetic acid is expanding rapidly, driven by demand from both the pharmaceutical and materials sectors. Industry reports highlight a growing need for high-purity intermediates, and this compound is well-positioned to meet those requirements. Its synthesis and purification processes have been optimized to ensure consistency and scalability, making it a reliable choice for large-scale production.

In terms of safety and handling, (7,8-Dimethyl-quinolin-4-yloxy)-acetic acid is classified as a non-hazardous substance under standard laboratory conditions. However, proper storage and handling protocols should always be followed to maintain its stability and prevent degradation. The compound is typically supplied as a crystalline solid, and its solubility in common organic solvents facilitates its use in various experimental setups.

For researchers and manufacturers seeking detailed technical data, the CAS No. 1235104-63-8 provides access to a wealth of information in chemical registries. Key parameters such as melting point, boiling point, and spectral data are readily available, enabling precise integration into experimental workflows. Additionally, the compound’s compatibility with modern analytical techniques like HPLC and NMR ensures accurate characterization and quality control.

The future of (7,8-Dimethyl-quinolin-4-yloxy)-acetic acid looks promising, with ongoing research uncovering new applications and refining existing ones. As the scientific community continues to explore the potential of quinoline-based compounds, this particular derivative is expected to play a pivotal role in innovations across multiple disciplines. Its combination of structural versatility and functional efficacy makes it a standout candidate for further development.

In conclusion, (7,8-Dimethyl-quinolin-4-yloxy)-acetic acid (CAS No. 1235104-63-8) represents a fascinating intersection of chemistry and application. Whether in drug development, material science, or industrial processes, its unique properties offer a wealth of opportunities. For those interested in the latest advancements in organic synthesis and chemical intermediates, this compound is undoubtedly worth closer examination.